Cas no 2171760-65-7 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpyrrolidine-3-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpyrrolidine-3-carboxylic acid
• CAS No: 2171760-65-7
• MF: C₂₅H₂₆N₂O₅
• MW: 434.484346866608
• CID: 6226520
• PubChem ID: 165549818
• Update Time: 2025-08-03

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpyrrolidine-3-carboxylic acid
• EN300-1488016
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enoyl]pyrrolidine-3-carboxylic acid
• 2171760-65-7

• Inchi： 1S/C25H26N2O5/c1-2-7-22(23(28)27-13-12-16(14-27)24(29)30)26-25(31)32-15-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h2-6,8-11,16,21-22H,1,7,12-15H2,(H,26,31)(H,29,30)
• InChI Key： DKMPAYXIFIHQAP-UHFFFAOYSA-N
• SMILES： O(C(NC(CC=C)C(N1CCC(C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 434.18417193g/mol
• Monoisotopic Mass: 434.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpyrrolidine-3-carboxylic acid

Introduction to 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpyrrolidine-3-carboxylic Acid (CAS No. 2171760-65-7)

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpyrrolidine-3-carboxylic acid, identified by its CAS number 2171760-65-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a pyrrolidine core, a pent-4-enoyl side chain, and a protective group in the form of a methoxycarbonyl (Moc) moiety attached to a fluorenyl group. The presence of these structural elements not only makes it a subject of interest for synthetic chemists but also opens up possibilities for its application in drug discovery and development.

The fluorenylmethoxycarbonyl (Fmoc) group in the molecular structure serves as an important protecting group in peptide synthesis, ensuring the stability and integrity of the amine functionality during synthetic protocols. This protective group is later removed under specific conditions, allowing for further functionalization or coupling reactions. The pyrrolidine ring, on the other hand, is a common motif in biologically active compounds, contributing to their binding affinity and pharmacological activity. The pent-4-enoyl side chain introduces additional conformational flexibility and potential interaction sites with biological targets.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. Among these, pyrrolidine derivatives have been extensively studied due to their diverse biological activities. The compound 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpyrrolidine-3-carboxylic acid represents an advanced scaffold that combines several pharmacophoric elements, making it an attractive candidate for further investigation.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, plays a crucial role in constructing the desired molecular framework with high enantioselectivity. These synthetic strategies not only enhance the efficiency of the process but also contribute to the scalability of production, which is essential for pharmaceutical applications.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. By modifying or extending its structure, researchers can generate novel derivatives with tailored properties and enhanced biological activity. For instance, the introduction of additional functional groups or the exploration of different protecting group strategies could lead to compounds with improved solubility, bioavailability, or target specificity.

The field of medicinal chemistry has seen significant advancements in the development of targeted therapies based on small-molecule inhibitors. Compounds like 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpyrrolidine-3-carboxylic acid are often investigated as potential inhibitors of key enzymes or receptors involved in disease pathways. The structural features present in this compound make it a promising candidate for interacting with biological targets in a highly specific manner, thereby minimizing off-target effects and improving therapeutic outcomes.

In addition to its potential as an inhibitor, this compound may also exhibit other biological activities such as agonism or antagonism of certain receptors or enzymes. The presence of the fluorenylmethoxycarbonyl group not only aids in its synthesis but may also influence its pharmacokinetic properties, such as metabolic stability and cellular uptake. These factors are critical considerations in drug design and development.

The use of computational chemistry and molecular modeling techniques has become indispensable in modern drug discovery. These tools allow researchers to predict the binding modes and interactions of small molecules with biological targets with high accuracy. By leveraging these technologies, scientists can optimize the structure of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpyrrolidine-3-carboxylic acid to enhance its binding affinity and selectivity.

Efforts are ongoing to explore the pharmacological profile of this compound through both in vitro and in vivo studies. Initial findings suggest that it may exhibit promising activities against certain disease-related pathways. Further research is needed to fully elucidate its mechanism of action and assess its potential as a lead compound for drug development.

The integration of interdisciplinary approaches, combining synthetic chemistry, computational modeling, and pharmacological studies, is essential for advancing our understanding of this compound's potential applications. Such collaborative efforts can accelerate the translation of laboratory discoveries into tangible therapeutic benefits for patients worldwide.